{2-[2-(4-chlorophenyl)-1H-imidazo[1,2-a]benzimidazol-1-yl]ethyl}diethylamine dihydrochloride

• IUPAC Name: 2-[2-(4-chlorophenyl)imidazo[1,2-a]benzimidazol-3-yl]-N,N-diethylethanamine;dihydrochloride
• InChI: InChI=1S/C21H23ClN4.2ClH/c1-3-24(4-2)13-14-25-20(16-9-11-17(22)12-10-16)15-26-19-8-6-5-7-18(19)23-21(25)26;;/h5-12,15H,3-4,13-14H2,1-2H3;2*1H
• InChI Key: MWQGSBFWRZTWPO-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCN1C(=CN2C1=NC3=CC=CC=C32)C4=CC=C(C=C4)Cl.Cl.Cl
• Molecular Formula: C21H25Cl3N4
• Molecular Weight: 439.8 g/mol

Description

Synthesis Analysis

The synthesis of related benzimidazole derivatives involves starting from substituted phenylenediamine. These compounds, including variations with chlorine substituents, demonstrate significant antiprotozoal activity, indicating a potent synthetic route for related compounds (Pérez‐Villanueva et al., 2013).

Molecular Structure Analysis

Structural analysis of similar compounds reveals nearly coplanar fused ring systems, with substituents such as chlorine inducing twists in the structure. This geometric arrangement is crucial for understanding the molecular interactions and stability of the compound (Yanggen Hu et al., 2007).

Chemical Reactions and Properties

Compounds with similar structural frameworks exhibit a range of chemical reactivities, such as participating in cascade reactions leading to complex heterocyclic structures. This reactivity is indicative of the versatile chemical nature of the compound (L. Wen et al., 2011).

Physical Properties Analysis

The physical properties, such as crystallinity and thermal stability, of related compounds are influenced by their molecular structure. For instance, derivatives with ethyl and chloro substituents demonstrate notable thermal stability, which may correlate to the physical properties of "{2-[2-(4-chlorophenyl)-1H-imidazo[1,2-a]benzimidazol-1-yl]ethyl}diethylamine dihydrochloride" (V. Patil et al., 2015).

Chemical Properties Analysis

The chemical properties, such as reactivity with various reagents and participation in different types of chemical reactions, can be inferred from studies on similar compounds. For example, derivatives involving benzimidazole and imidazole rings have been shown to undergo various chemical transformations, indicating the potential reactivity patterns of the compound (Ş. Demirayak et al., 1999).

Mechanism of Action

The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities, etc. as reported in the literature.

Future Directions

Given the broad range of chemical and biological properties of imidazole and benzimidazole, they have become important synthons in the development of new drugs. There is a great importance of heterocyclic ring containing drugs.